Cas no 15830-62-3 (9H-Purine,6,8-diamino-9-b-D-xylofuranosyl-(8CI))

• Product Name: 9H-Purine,6,8-diamino-9-b-D-xylofuranosyl-(8CI)
• CAS No: 15830-62-3
• MF: C₁₀H₁₄N₆O₄
• MW: 282.255960941315
• CID: 156518
• PubChem ID: 259812
• Update Time: 2025-04-19

9H-Purine,6,8-diamino-9-b-D-xylofuranosyl-(8CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6,8-diamino-9-b-D-xylofuranosyl-(8CI)
• 2-(6,8-diaminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 6H-Purin-6-one,2,8-diamino-1,9-dihydro-9-(2-thienylmethyl)-
• 8-amino-9-(2-thienylmethyl)guanine
• 8-amino-9-(thien-2-ylmethyl)guanine
• 8-amino-9-[(2-thienyl)methyl]guanine
• 8-amino-9-[(thien-2-yl)methyl]guanine
• AC1L3UEZ
• ACMC-1CEUY
• CHEBI:148137
• CHEMBL285627
• CTK4A2790
• PD 119229
• SureCN9665264
• 2-(6,8-diaminopurin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 15830-62-3
• AKOS015918437
• 15830-57-6
• 8-Imino-9-pentofuranosyl-8,9-dihydro-7H-purin-6-amine
• NSC-111701
• NSC112435
• A824234
• NSC-112435
• DTXSID60935889
• NCIOpen2_005589
• SCHEMBL6675376
• NSC-90394
• FT-0658744
• NSC90394
• 9H-Purine,8-diamino-9-.beta.-D-ribofuranosyl-
• NSC111701
• SCHEMBL17412455

• Inchi： 1S/C10H14N6O4/c11-7-4-8(14-2-13-7)16(10(12)15-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,15)(H2,11,13,14)
• InChI Key： DVGWFQILDUEEGX-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N)=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 282.10782
• Monoisotopic Mass: 282.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 165.56
• LogP: -1.23540